Cas no 879566-60-6 (3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 879566-60-6
• MF: C₂₂H₂₁NO₇
• MW: 411.404646635056
• CID: 5422371
• Update Time: 2025-10-23

3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [3-(2,4-dimethoxyphenyl)-2-oxochromen-7-yl] morpholine-4-carboxylate
• 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C22H21NO7/c1-26-15-5-6-17(20(12-15)27-2)18-11-14-3-4-16(13-19(14)30-21(18)24)29-22(25)23-7-9-28-10-8-23/h3-6,11-13H,7-10H2,1-2H3
• InChI Key： ARUMUIZEHOVFLA-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)OC(=O)C(C2=CC=C(OC)C=C2OC)=C3)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

Professional Introduction to Compound with CAS No. 879566-60-6 and Product Name: 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

The compound identified by the CAS number 879566-60-6 and the product name 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates several key pharmacophoric elements, including a chromene core and a morpholine moiety, which are well-documented for their roles in modulating various biological pathways.

In recent years, the investigation of chromene derivatives has been extensively explored for their pharmacological properties. The chromene scaffold, characterized by a benzopyranone structure, has been associated with a wide range of biological effects, such as anti-inflammatory, antioxidant, and antimicrobial activities. The presence of 2,4-dimethoxyphenyl group in the molecule enhances its interaction with biological targets by increasing lipophilicity and electronic properties. This modification is particularly relevant in the context of drug design, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles.

The morpholine group in the compound is another critical pharmacophore that contributes to its overall biological activity. Morpholine derivatives are known for their role in various therapeutic contexts, including as anticonvulsants, antihistamines, and cardiovascular agents. The integration of the morpholine moiety with the chromene core in 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate suggests potential synergistic effects between these two structural components. Such combinations have been strategically employed in drug development to enhance efficacy and reduce side effects.

Recent studies have highlighted the importance of rational drug design in developing novel therapeutic agents. The compound in question has been synthesized with a focus on optimizing its molecular interactions to improve binding affinity and selectivity. Computational modeling techniques have been instrumental in predicting the binding modes of this molecule to potential biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation.

The synthesis of 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the chromene core and introduce the morpholine group efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly advantageous in forming carbon-carbon bonds essential for the molecule's structure. These synthetic strategies align with contemporary trends in pharmaceutical chemistry aimed at improving efficiency and sustainability.

From a biological perspective, the compound exhibits intriguing properties that warrant further exploration. Preliminary in vitro studies have demonstrated its potential inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The dimethoxyphenyl group is believed to play a crucial role in modulating enzyme activity by influencing hydrogen bonding interactions and electronic distributions at the active site. Additionally, the morpholine moiety may contribute to stabilizing protein-ligand complexes through its ability to form hydrogen bonds and occupy hydrophobic pockets.

The pharmacokinetic profile of 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate is another critical aspect that has been examined through computational simulations and experimental assays. These studies indicate that the compound possesses favorable properties for oral administration, including adequate solubility and metabolic stability. The presence of polar functional groups such as hydroxyls and carboxylic acid esters enhances solubility while minimizing rapid metabolism by enzymatic systems. This characteristic is essential for achieving prolonged therapeutic effects after single or repeated dosing.

In conclusion, the compound with CAS number 879566-60-6 and product name 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with preliminary biological activity make it an attractive subject for detailed investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play significant roles in addressing unmet medical needs.